Cas no 1396760-64-7 (2-(4-fluorophenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(4-fluorophenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}acetamide
• CAS No: 1396760-64-7
• MF: C₁₈H₂₁FN₄O
• MW: 328.383947134018
• CID: 6288724
• PubChem ID: 71786556
• Update Time: 2025-05-20

2-(4-fluorophenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}acetamide
• AKOS024535160
• 2-(4-fluorophenyl)-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)acetamide
• F6178-4855
• 2-(4-fluorophenyl)-N-{[1-(pyrazin-2-yl)piperidin-4-yl]methyl}acetamide
• 2-(4-fluorophenyl)-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]acetamide
• 1396760-64-7

• Inchi： 1S/C18H21FN4O/c19-16-3-1-14(2-4-16)11-18(24)22-12-15-5-9-23(10-6-15)17-13-20-7-8-21-17/h1-4,7-8,13,15H,5-6,9-12H2,(H,22,24)
• InChI Key： XILYCZOBDVKYNK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NCC1CCN(C2C=NC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 328.16993947g/mol
• Monoisotopic Mass: 328.16993947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(4-fluorophenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}acetamide

Comprehensive Overview of 2-(4-fluorophenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}acetamide (CAS No. 1396760-64-7)

The compound 2-(4-fluorophenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}acetamide (CAS No. 1396760-64-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluorophenyl group and a pyrazin-2-ylpiperidine moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific biological pathways, particularly in the context of neurological and metabolic disorders.

One of the key reasons for the growing attention toward 2-(4-fluorophenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}acetamide is its structural similarity to known bioactive molecules. The presence of the fluorophenyl group enhances its binding affinity to certain receptors, while the pyrazine ring contributes to its stability and solubility. These properties are critical for optimizing pharmacokinetics and pharmacodynamics, which are hot topics in modern drug design. Users searching for "fluorophenyl derivatives in drug development" or "pyrazine-based bioactive compounds" will find this molecule particularly relevant.

In recent years, the demand for novel compounds like 1396760-64-7 has surged, driven by advancements in precision medicine and personalized therapies. The compound's potential role in modulating enzyme activity or receptor interactions aligns with current trends in targeting rare diseases and age-related conditions. Searches such as "new piperidine derivatives for therapeutic use" or "fluorophenyl acetamide applications" reflect the broader interest in this chemical space. Additionally, its synthetic versatility makes it a valuable intermediate for further derivatization, a point often highlighted in academic and industrial research.

From a technical perspective, the synthesis of 2-(4-fluorophenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}acetamide involves multi-step organic reactions, including amide coupling and heterocyclic functionalization. Researchers exploring "efficient synthesis of pyrazine-piperidine hybrids" or "fluorophenyl acetamide characterization techniques" will benefit from studying this compound. Its analytical data, such as NMR and mass spectrometry profiles, are often cited in methodological papers, further underscoring its importance in chemical research.

Beyond its pharmaceutical potential, CAS No. 1396760-64-7 is also a candidate for material science applications. Its aromatic and heterocyclic components could contribute to the development of advanced polymers or sensors. Queries like "piperidine-based materials for electronics" or "fluorophenyl compounds in nanotechnology" demonstrate the interdisciplinary relevance of this molecule. As the scientific community continues to explore its properties, 2-(4-fluorophenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}acetamide is poised to become a cornerstone in both biomedical and material innovation.

In summary, 2-(4-fluorophenyl)-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}acetamide represents a compelling case study in modern chemical research. Its dual utility in drug discovery and material science, combined with its structural elegance, ensures its place in ongoing scientific discourse. For those investigating "emerging fluorophenyl derivatives" or "pyrazine-piperidine synergies," this compound offers a wealth of opportunities for exploration and application.